5-Chloro-3-phenylisoxazole
Overview
Description
5-Chloro-3-phenylisoxazole is a chemical compound with the molecular formula C9H6ClNO . It is a member of the isoxazole family, which is a five-membered heterocyclic moiety commonly found in many commercially available drugs .
Molecular Structure Analysis
The molecular weight of 5-Chloro-3-phenylisoxazole is 179.60 g/mol . The InChI code is InChI=1S/C9H6ClNO/c10-9-6-8 (11-12-9)7-4-2-1-3-5-7/h1-6H . The Canonical SMILES is C1=CC=C (C=C1)C2=NOC (=C2)Cl .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Chloro-3-phenylisoxazole include a molecular weight of 179.60 g/mol, and it has a structure with a five-membered heterocyclic moiety .Scientific Research Applications
5-Chloro-3-phenylisoxazole: A Comprehensive Analysis of Scientific Research Applications
Pharmacological Research: Isoxazoles, including 5-Chloro-3-phenylisoxazole, are known for their diverse pharmacological activities. Researchers globally are developing pharmacologically active agents bearing the isoxazole ring due to its potential against various biological properties .
Antifungal Activity: Compounds similar to 5-Chloro-3-phenylisoxazole have been synthesized and tested for in vitro antifungal activities against pathogens like B. cinerea and R. cerealis, indicating its potential use in developing antifungal agents .
Synthetic Organic Chemistry: The isoxazole ring is a key feature in synthetic organic chemistry, often used in the synthesis of more complex molecules. 5-Chloro-3-phenylisoxazole could serve as a precursor or intermediate in the synthesis of various organic compounds .
Material Science: Isoxazoles have been used in creating materials with liquid crystalline properties. While specific applications for 5-Chloro-3-phenylisoxazole are not detailed, its structural similarity suggests potential use in material science research .
Medicinal Chemistry: The haloisoxazole moiety, which includes chlorinated isoxazoles like 5-Chloro-3-phenylisoxazole, has applications in medicinal chemistry for the creation of new therapeutic agents .
Cross-Coupling Reactions: Highly functionalized isoxazoles are increasingly used in cross-coupling reactions, a powerful tool in modern organic synthesis. 5-Chloro-3-phenylisoxazole may be utilized in such reactions to create diverse organic molecules .
Future Directions
Isoxazole and its derivatives, including 5-Chloro-3-phenylisoxazole, have significant importance in the field of drug discovery . There is a continuous effort to develop new eco-friendly synthetic strategies for isoxazole synthesis . The future direction in the development of isoxazole-based compounds lies in the potential of more potent and specific analogs for biological targets .
Mechanism of Action
Target of Action
Isoxazole derivatives are known to interact with various biological targets, contributing to their diverse applications in medicinal chemistry .
Mode of Action
Isoxazole derivatives can interact with their targets in various ways, potentially leading to changes in cellular processes .
Biochemical Pathways
Isoxazole derivatives are known to be involved in a variety of biochemical pathways, influencing numerous downstream effects .
Pharmacokinetics
It is suggested to have high gi absorption and is considered bbb permeant . . These properties can impact the bioavailability of the compound.
Result of Action
Isoxazole derivatives are known to exhibit various biological activities, which can lead to diverse cellular effects .
properties
IUPAC Name |
5-chloro-3-phenyl-1,2-oxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClNO/c10-9-6-8(11-12-9)7-4-2-1-3-5-7/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWVZAEKGUQQYMK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NOC(=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50315671 | |
Record name | 5-Chloro-3-phenylisoxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50315671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-3-phenylisoxazole | |
CAS RN |
3356-89-6 | |
Record name | 5-Chloro-3-phenylisoxazole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=295879 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 5-Chloro-3-phenylisoxazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50315671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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